Cas no 1076198-58-7 (2-Methyl-3-pyridoyl-2-pyrrolidinone)

• Product Name: 2-Methyl-3-pyridoyl-2-pyrrolidinone
• CAS No: 1076198-58-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 893947
• Update Time: 2026-04-29

2-Methyl-3-pyridoyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-pyridoyl-2-pyrrolidinone
• 2-Methyl-3-pyridoyl-
• 3-(2-methylpyridine-3-carbonyl)pyrrolidin-2-one

Computed Properties

• Exact Mass: 204.09000

Experimental Properties

• PSA: 62.55000
• LogP: 0.98470

Additional information on 2-Methyl-3-pyridoyl-2-pyrrolidinone

Introduction to 2-Methyl-3-pyridoyl-2-pyrrolidinone (CAS No. 1076198-58-7) and Its Emerging Applications in Chemical Biology

2-Methyl-3-pyridoyl-2-pyrrolidinone, identified by the Chemical Abstracts Service Number (CAS No.) 1076198-58-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridinone class, a family of molecules known for their diverse pharmacological applications. The structural framework of 2-Methyl-3-pyridoyl-2-pyrrolidinone consists of a pyridine ring linked to a pyrrolidinone moiety, which contributes to its complex interactions with biological targets.

The significance of 2-Methyl-3-pyridoyl-2-pyrrolidinone lies in its potential as a scaffold for drug discovery. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic development. The compound's ability to interact with proteins and enzymes has been explored in several preclinical studies, suggesting its utility in addressing a range of medical conditions.

One of the most compelling aspects of 2-Methyl-3-pyridoyl-2-pyrrolidinone is its structural versatility. Researchers have leveraged this compound to develop derivatives with enhanced bioactivity and improved pharmacokinetic profiles. For instance, modifications to the pyridine ring or the pyrrolidinone moiety have yielded compounds with increased potency and selectivity, making them more effective in targeting specific disease pathways.

In the realm of chemical biology, 2-Methyl-3-pyridoyl-2-pyrrolidinone has been investigated for its potential role in modulating inflammatory responses. Studies have demonstrated that this compound can interact with key inflammatory mediators, thereby reducing inflammation in cellular models. This finding is particularly relevant given the increasing prevalence of chronic inflammatory diseases and the need for novel therapeutic agents.

The synthesis of 2-Methyl-3-pyridoyl-2-pyrrolidinone has also been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic methodologies have enabled the production of this compound in scalable quantities, facilitating further research and development. Additionally, computational studies have been employed to predict the binding affinities of 2-Methyl-3-pyridoyl-2-pyrrolidinone with various biological targets, providing insights into its mechanism of action.

Recent advancements in drug delivery systems have also highlighted the potential of 2-Methyl-3-pyridoyl-2-pyrrolidinone as a lead compound. Nanotechnology-based delivery platforms have been explored to enhance the bioavailability and targeted delivery of this compound, ensuring more efficient therapeutic outcomes. These innovations underscore the growing interest in 2-Methyl-3-pyridoyl-2-pyrrolidinone as a versatile molecule with broad applications in medicine.

The safety profile of 2-Methyl-3-pyridoyl-2-pyrrolidinone has been evaluated through extensive toxicological studies, which have shown that it exhibits low toxicity at relevant concentrations. This makes it a promising candidate for clinical translation without significant safety concerns. Furthermore, its stability under various storage conditions has been confirmed, ensuring long-term viability for pharmaceutical use.

The future prospects of 2-Methyl-3-pyridoyl-2-pyrrolidinone are vast, with ongoing research exploring its potential in treating neurological disorders, cancer, and infectious diseases. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives and formulations based on this compound. As our understanding of biological pathways continues to expand, 2-Methyl-3-pyridoyl-2-pyrrolidinone is poised to play a pivotal role in next-generation therapeutics.

In conclusion, CAS No. 1076198-58-7, corresponding to 2-Methyl-3-pyridoyl-2-pyrrolidinone, represents a significant advancement in chemical biology with diverse applications across pharmaceutical research. Its unique structural features, coupled with promising preclinical results, position it as a valuable scaffold for drug discovery. As scientific exploration continues, this compound is expected to contribute substantially to the development of innovative treatments for various medical conditions.